
Introduction: The Significance of a Versatile β-
Amino Ester

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Ethyl 3-

(isopropylamino)propanoate

CAS No.: 16217-22-4

Cat. No.: B1280517

Get Quote

Ethyl 3-(isopropylamino)propanoate, with CAS Registry Number 16217-22-4, is a secondary

amine and an ethyl ester derivative of β-alanine. As a member of the β-amino ester class of

compounds, it serves as a crucial building block in organic synthesis. These structures are of

considerable interest in medicinal chemistry due to their prevalence in biologically active

molecules and their utility as precursors to important pharmaceutical scaffolds, such as β-

lactam antibiotics.[1][2][3][4]

The molecule's structure, featuring both a nucleophilic secondary amine and an electrophilic

ester functional group, imparts a dual reactivity that makes it a valuable intermediate for

creating more complex molecules.[5] Its applications span from the synthesis of agrochemicals,

like the carbamate insecticide Benfuracarb, to its use as an intermediate in the development of

novel pharmaceutical agents, including local anesthetics and cardiovascular drugs.[5][6] This

guide aims to consolidate the technical knowledge surrounding this compound, providing a

foundational resource for its effective utilization in research and development.
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A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in experimental work. These parameters dictate appropriate handling, storage,

and reaction conditions.

Physical and Chemical Properties
The key physicochemical data for Ethyl 3-(isopropylamino)propanoate are summarized

below. This data is critical for predicting its behavior in various solvents and under different

temperature and pressure conditions.

Property Value Source(s)

CAS Number 16217-22-4 [6][7]

Molecular Formula C₈H₁₇NO₂ [5][6]

Molecular Weight 159.23 g/mol [5][6]

Appearance Colorless transparent liquid

Boiling Point 91-92 °C at 20 Torr [6][7]

Density 0.919 ± 0.06 g/cm³ (Predicted) [6][7]

Solubility

Slightly soluble in water;

soluble in chloroform,

methanol, ethanol

[7]

pKa 9.55 ± 0.29 (Predicted) [6]

Flash Point 80.6 ± 22.6 °C [7]

Storage Conditions
2-8°C, under inert gas, sealed,

dry, lightproof
[5][6][8]

Spectroscopic Data for Characterization
Structural verification is paramount. The following table outlines the characteristic

spectroscopic data used to identify and confirm the purity of Ethyl 3-
(isopropylamino)propanoate.
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Technique Characteristic Data Source(s)

¹H NMR (300 MHz, CDCl₃)

δ (ppm): 0.98 (d, 6H), 1.24 (t,

3H), 2.38 (t, 2H), 2.75 (t, 2H),

2.99 (sept, 1H), 4.10 (q, 2H)

[9]

¹³C NMR (CDCl₃)
δ (ppm): 14.2, 20.6, 36.6, 41.1,

48.3, 60.0, 172.9
[9]

IR Spectroscopy

Key peaks corresponding to N-

H, C-H, C=O (ester), and C-N

stretches are expected.

[10][11][12]

Mass Spectrometry (EI)

Molecular Ion (M⁺) peak at m/z

159, with fragmentation

patterns corresponding to the

loss of ethyl, ester, and

isopropyl groups.

[10][13]

Synthesis and Purification: The Aza-Michael
Addition
The most direct and common route for synthesizing Ethyl 3-(isopropylamino)propanoate is

the aza-Michael addition (or conjugate addition) of isopropylamine to ethyl acrylate.[6] This

reaction is a cornerstone of organic synthesis for forming carbon-nitrogen bonds and is highly

valued for its atom economy.[1][14]
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Caption: Workflow for the synthesis and purification of Ethyl 3-(isopropylamino)propanoate.

Detailed Synthesis Protocol
This protocol is adapted from a general procedure for aza-Michael additions promoted on a

silica surface, which offers an environmentally friendlier, solvent-free option.[1][9]
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Activation of Silica Gel (Optional but Recommended): Heat silica gel (e.g., 10g, TLC grade

HF₂₅₄) at 120-130°C for 10 minutes under vacuum (0.5 mm Hg). Cool under a nitrogen

atmosphere. This activation step removes adsorbed water, which can interfere with the

reaction.

Reaction Setup: To a round-bottom flask containing the activated silica (1g), add

isopropylamine (2 mmol) followed by ethyl acrylate (5 mmol). The use of excess alkene

helps to drive the reaction to completion.

Reaction Execution: Stir the mixture at room temperature. The reaction progress can be

monitored by Thin Layer Chromatography (TLC) until the starting amine is consumed. The

reaction is typically complete within several hours.

Product Isolation (Workup):

Add methanol to the reaction mixture to dissolve the product off the silica surface.

Filter the silica gel and wash it with additional methanol.

Combine the filtrates and concentrate them under reduced pressure using a rotary

evaporator to yield the crude product.

Purification:

Chromatography: For high purity, the crude oil can be purified by column chromatography

on silica gel, eluting with a gradient of ethyl acetate in a non-polar solvent like petroleum

ether or hexanes.[9]

Distillation: Alternatively, for larger scales, the product can be purified by vacuum

distillation, collecting the fraction at 91-92 °C and 20 Torr.[6][7]

Causality Insight: The silica surface acts as a mild Lewis acid, activating the ethyl acrylate

electrophile and facilitating the nucleophilic attack by the isopropylamine. This avoids the need

for strong acid or base catalysts, which can lead to side reactions and more complex workup

procedures.[1]

Analytical Characterization Workflow
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Confirming the identity and purity of the synthesized product is a critical, self-validating step in

any chemical synthesis. A multi-technique approach ensures the highest level of confidence.

Spectroscopic Analysis Data Interpretation
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Caption: A logical workflow for the analytical validation of synthesized Ethyl 3-
(isopropylamino)propanoate.

Applications in Research and Drug Development
The utility of Ethyl 3-(isopropylamino)propanoate stems from its identity as a β-amino ester,

a class of compounds with significant roles in biochemistry and medicinal chemistry.[3][4]

Pharmaceutical Intermediate: The amine and ester functionalities allow for straightforward

chemical modifications. It is used as a precursor in the synthesis of various pharmaceutical

agents, with reported applications in developing local anesthetics and cardiovascular drugs.

[5] The β-amino acid backbone is a key structural motif in many biologically active peptides

and small-molecule pharmaceuticals, often conferring increased potency and stability

against enzymatic degradation.[3][4]

Agrochemical Synthesis: It is a known intermediate in the production of Benfuracarb, a

carbamate insecticide and nematicide. This highlights its industrial relevance beyond the

pharmaceutical sector.
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Poly(β-amino ester) (PBAE) Research: While not a direct monomer, its structure is

representative of the building blocks used to create PBAEs. PBAEs are a class of

biodegradable and pH-responsive polymers extensively researched for drug and gene

delivery applications.[15][16] The tertiary amines within the polymer backbone become

protonated at lower pH (e.g., in endosomes), facilitating endosomal escape—a critical step

for delivering therapeutic payloads into the cell cytoplasm.[16] Understanding the chemistry

of simple β-amino esters like this one provides foundational knowledge for this advanced

polymer research.

Proteomics Research: The compound has been noted as a product for proteomics research,

though specific applications are less detailed in readily available literature.[17] It may be

used in derivatization or as a synthetic building block for creating probes or affinity ligands.

Safety, Handling, and Storage
As with any chemical reagent, proper safety protocols are essential. The following information

is synthesized from available Safety Data Sheets (SDS).

Hazard Identification:

Harmful if swallowed (Acute toxicity, oral, Category 4).[18]

Causes skin irritation (Category 2).[18]

Causes serious eye irritation (Category 2A).[18]

May cause respiratory irritation (Specific target organ toxicity, single exposure, Category

3).[18]

Some sources also list it as a highly flammable liquid and vapor (H225).

Precautionary Measures:

Handling: Use in a well-ventilated area or fume hood. Avoid breathing vapors or mist.

Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective

equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.[18]

[19]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[19]

Recommended storage is between 2-8°C under an inert atmosphere to maintain stability.

[5][6] Keep away from heat, sparks, and open flames.

Disposal: Dispose of waste material in accordance with local, state, and federal

regulations. Do not allow the product to enter drains.[18]

Conclusion
Ethyl 3-(isopropylamino)propanoate is a functionally rich and synthetically accessible β-

amino ester. Its value as a chemical intermediate is well-established, primarily through its

application in the synthesis of agrochemicals and its potential as a building block for diverse

pharmaceutical agents. The straightforward aza-Michael addition synthesis makes it readily

available for research and development. For scientists and professionals in drug discovery and

chemical synthesis, a comprehensive understanding of its properties, synthesis, and handling

is key to unlocking its full potential as a versatile tool for chemical innovation.
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